2,3-Diamino-6-bromophenol
Overview
Description
2,3-Diamino-6-bromophenol is a chemical compound with the molecular formula C6H7BrN2O and a molecular weight of 203.04 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol ring with bromine, and two amino groups attached at positions 2, 3, and 6 . The InChI code for this compound is 1S/C6H7BrN2O/c7-3-1-2-4 (8)5 (9)6 (3)10/h1-2,10H,8-9H2 .Scientific Research Applications
Oxidation and Water Treatment Applications
A study by Jiang et al. (2014) explored the oxidation kinetics of bromophenols during water treatment with potassium permanganate, indicating the production of brominated polymeric products such as hydroxylated polybrominated diphenyl ethers and hydroxylated polybrominated biphenyls. These findings highlight the environmental impact and treatment implications of bromophenols in water sources (Jiang et al., 2014).
Antioxidant Activity
Olsen et al. (2013) investigated the antioxidant activity of four bromophenols isolated from the red algae Vertebrata lanosa. The study found that these compounds exhibit potent antioxidant effects, suggesting their potential use in pharmaceutical or food industries as natural antioxidants (Olsen et al., 2013).
Chemiluminescent Detection of DNA
Research by Yu et al. (2016) demonstrated the employment of bromophenol red and bovine serum albumin as co-enhancers in the chemiluminescent detection of sequence-specific DNA, providing a novel approach for the sensitive detection of DNA without the need for amplification processes (Yu et al., 2016).
Anticancer Activities
A novel bromophenol derivative, BOS-102, has been studied by Guo et al. (2018) for its anticancer activities on human lung cancer cell lines. The study revealed that BOS-102 induces cell cycle arrest and apoptosis in cancer cells via ROS-mediated pathways, indicating its potential as an anticancer drug (Guo et al., 2018).
Antioxidant and Anticancer Derivatives
Dong et al. (2022) synthesized methylated and acetylated derivatives of natural bromophenols, demonstrating their antioxidant and anticancer activities. These derivatives showed potential in ameliorating oxidative damage and inducing apoptosis in cancer cells, suggesting their value for further drug development (Dong et al., 2022).
Safety and Hazards
The safety information for 2,3-Diamino-6-bromophenol indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
2,3-diamino-6-bromophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c7-3-1-2-4(8)5(9)6(3)10/h1-2,10H,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBLHZBIBAQMBQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)N)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701308911 |
Source
|
| Record name | Phenol, 2,3-diamino-6-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701308911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803592-72-4 |
Source
|
| Record name | Phenol, 2,3-diamino-6-bromo- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803592-72-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenol, 2,3-diamino-6-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701308911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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